Cas no 74174-31-5 (Haginin B)

• Product Name: Haginin B
• CAS No: 74174-31-5
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• CID: 2017059
• PubChem ID: 14077816
• Update Time: 2025-04-21

Haginin B Chemical and Physical Properties

Names and Identifiers

• Haginin B
• 7,4'-Dihydroxy-2'-methoxyisoflavene
• 3-(4-hydroxy-2-methoxyphenyl)-2H-chromen-7-ol
• 74174-31-5
• LMPK12080063

• Inchi： 1S/C16H14O4/c1-19-16-8-13(18)4-5-14(16)11-6-10-2-3-12(17)7-15(10)20-9-11/h2-8,17-18H,9H2,1H3
• InChI Key： RMENXIMFGIVCHR-UHFFFAOYSA-N
• SMILES： COC1C(C2COC3C(=CC=C(C=3)O)C=2)=CC=C(O)C=1

Computed Properties

• Exact Mass: 270.08920892Da
• Monoisotopic Mass: 270.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.619
• Topological Polar Surface Area: 58.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 2'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 2'-O-methylated isoflavonoids